2-({5-[2-(1H-1,3-benzodiazol-2-yl)ethyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-N-[4-fluoro-3-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-[[5-[2-(1H-benzimidazol-2-yl)ethyl]-1,3,4-oxadiazol-2-yl]sulfanyl]-N-[4-fluoro-3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C20H15F4N5O2S/c21-13-6-5-11(9-12(13)20(22,23)24)25-17(30)10-32-19-29-28-18(31-19)8-7-16-26-14-3-1-2-4-15(14)27-16/h1-6,9H,7-8,10H2,(H,25,30)(H,26,27)
• InChI Key: JFZCQZLXHXORFS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)CCC3=NN=C(O3)SCC(=O)NC4=CC(=C(C=C4)F)C(F)(F)F
• Molecular Formula: C20H15F4N5O2S
• Molecular Weight: 465.4 g/mol
• CAS No.: 1324187-31-6

Description

This compound features a 1,3,4-oxadiazole core linked to a 1H-1,3-benzodiazole moiety via an ethyl chain and a sulfanyl bridge. The acetamide group is substituted with a 4-fluoro-3-(trifluoromethyl)phenyl ring, enhancing lipophilicity and electronic effects.

Comparison with Similar Compounds

Table 1: Structural and Property Comparison

Compound Structure	Core	Substituents	Molecular Weight	logP*	Bioactivity (Reported)
Target compound	Oxadiazole	4-Fluoro-3-(trifluoromethyl)phenyl	~529.5	~3.8	N/A (Theoretical)
2-(4-Chlorophenoxy)-N-(5-{[4-(trifluoromethyl)benzyl]sulfanyl}-1,3,4-thiadiazol-2-yl)acetamide	Thiadiazole	4-Chlorophenoxy, 4-(trifluoromethyl)benzyl	~502.9	~4.2	Not reported
2-{[4-Allyl-5-(1H-benzotriazol-1-ylmethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-(trifluoromethyl)phenyl]acetamide	Triazole	Allyl, benzotriazole, 2-(trifluoromethyl)phenyl	~546.5	~3.5	Antifungal (Analog studies )
2-[(5-benzylsulfanyl-1,3,4-thiadiazol-2-yl)sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide	Thiadiazole	Benzyl, 2-(trifluoromethyl)phenyl	~510.5	~4.0	Antimicrobial (Analog studies )

*Calculated using fragment-based methods.

Similarity Analysis

Using Tanimoto coefficients (), the target compound shares ~70–80% structural similarity with thiadiazole-based analogs (e.g., ) but <60% with triazole derivatives (). Key divergences arise from the heterocyclic core and substituent positioning .